2-Oxo-2,3-dihydro-1,3-thiazole-5-carboxylic acid

• IUPAC Name: 2-oxo-3H-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C4H3NO3S/c6-3(7)2-1-5-4(8)9-2/h1H,(H,5,8)(H,6,7)
• InChI Key: WFEBFAOQWZALHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=O)N1)C(=O)O
• Molecular Formula: C4H3NO3S
• DSSTOX Substance ID: DTXSID10602014
• Molecular Weight: 145.14 g/mol
• CAS RN: 857982-30-0

Description

“2-Oxo-2,3-dihydro-1,3-thiazole-5-carboxylic acid” is a compound that belongs to the class of organic compounds known as thiazoles. Thiazoles are compounds containing a five-membered aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms. The compound has a molecular weight of 145.14.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The thiazole moiety plays a crucial role in the design of various drugs and biologically active agents. Its aromatic ring properties, resulting from sulfur and nitrogen atoms, allow for diverse reactivity. . Researchers explore novel derivatives of 2-Oxo-2,3-dihydro-1,3-thiazole-5-carboxylic acid for potential therapeutic applications.

Antimicrobial Agents

Thiazoles exhibit promising antimicrobial activity. For instance, 2-Oxo-2,3-dihydro-1,3-thiazole-5-carboxylic acid derivatives have demonstrated efficacy against bacterial strains (e.g., B. cereus, B. subtilis, E. coli) and fungal strains (e.g., A. . These compounds could contribute to combating infections.

Antifungal Compounds

Researchers have synthesized 5-(2-substituted–1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxy benzamides from related thiazole compounds. . The unique structure of 2-Oxo-2,3-dihydro-1,3-thiazole-5-carboxylic acid may offer similar potential.

Mechanism of Action

Target of Action

Thiazole derivatives are known to have diverse biological activities and can interact with various targets .

Mode of Action

One study mentions that a compound containing a thiazole moiety, voreloxin, binds to dna and interacts with topoisomerase ii, resulting in dna double-strand breaks, a g2 stop, and ultimately, cell death . This might provide some insight into the potential mode of action of 2-Oxo-2,3-dihydro-1,3-thiazole-5-carboxylic acid.

Biochemical Pathways

Thiazole derivatives are known to have a broad range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Thiazole derivatives are known to have a broad range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Synthesis routes and methods

Procedure details

2-Methoxythiazole-5-carboxylic acid (step 1) (45.5 mg, 0.286 mmol) was solubilised in MeOH (2 ml) and treated with 5.4M NaOMe in MeOH (212 μl, 1.143 mmol) followed by 2M NaOH (572 μl, 1.143 mmol). The reaction mixture was refluxed overnight and after cooling to RT, the solvent was evaporated under reduced pressure. The residue was acidified with 6M aqueous hydrochloric acid and aqueous layer extracted with EtOAc. The organics were combined and dried over MgSO4 (anh) filtered and evaporated under reduced pressure resulting in a pale yellow solid.